4-Bromo-2-methyl-5-nitroaniline
Overview
Description
4-Bromo-2-methyl-5-nitroaniline is a chemical compound with the empirical formula C7H7BrN2O2 . It has a molecular weight of 231.05 and is typically sold in solid form .
Synthesis Analysis
The synthesis of 4-Bromo-2-methyl-5-nitroaniline can be achieved through a multistep process . The direct bromination of aniline can lead to a variety of polybrominated and oxidized products . Direct nitration also leads to oxidized products . Therefore, the synthesis of this compound requires careful control of the reaction conditions .Molecular Structure Analysis
The molecular structure of 4-Bromo-2-methyl-5-nitroaniline consists of a benzene ring substituted with a bromo group, a methyl group, and a nitro group . The SMILES string for this compound isCC1=CC(N)=C(N+=O)C=C1Br . Physical And Chemical Properties Analysis
4-Bromo-2-methyl-5-nitroaniline is a solid compound . It has a molecular weight of 231.05 . More detailed physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
- CK2 Inhibitors : Researchers use 4-Bromo-2-methyl-5-nitroaniline as a building block in designing and synthesizing protein kinase CK2 inhibitors. These inhibitors play a crucial role in cancer therapy due to their impact on cell signaling pathways .
- Metabolic Syndrome Treatment : The compound is also involved in docking studies for novel telmisartan-glitazone hybrid analogs. These analogs hold promise for treating metabolic syndrome, a cluster of conditions including obesity, hypertension, and insulin resistance .
- Single Crystal Growth : Scientists have successfully grown single crystals of 4-Bromo-2-methyl-5-nitroaniline using the slow evaporation solution growth technique. These crystals exhibit nonlinear optical properties, making them suitable for optical switching applications .
Organic Synthesis and Medicinal Chemistry
Nonlinear Optical Materials
Safety And Hazards
4-Bromo-2-methyl-5-nitroaniline is classified as a combustible solid . It does not have a flash point . It is recommended to handle this compound with personal protective equipment, ensure adequate ventilation, avoid contact with skin and eyes, and avoid dust formation . It is also advised to store it in a dry, cool, and well-ventilated place, and keep the container tightly closed .
properties
IUPAC Name |
4-bromo-2-methyl-5-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2/c1-4-2-5(8)7(10(11)12)3-6(4)9/h2-3H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNSOWZDCHBKTGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80565107 |
Source
|
| Record name | 4-Bromo-2-methyl-5-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80565107 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-methyl-5-nitroaniline | |
CAS RN |
71785-48-3 |
Source
|
| Record name | 4-Bromo-2-methyl-5-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80565107 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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